Cas no 1804831-63-7 (4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804831-63-7
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4833479
• Update Time: 2025-06-13

4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO2/c1-16-5-3(6(9)10)2-4(14)15-7(5)17-8(11,12)13/h2,6H,1H3
• InChI Key： QXLOTVSRAKTJPA-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

Research Brief on 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1804831-63-7)

In recent years, the compound 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1804831-63-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, characterized by its trifluoromethoxy and difluoromethyl substituents, exhibits remarkable stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel agrochemicals and pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators. The presence of the iodine atom further enhances its utility in cross-coupling reactions, enabling the construction of diverse molecular scaffolds.

A study published in the Journal of Medicinal Chemistry (2023) explored the compound's potential as a building block for kinase inhibitors. The researchers demonstrated that derivatives of 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine exhibited high selectivity and potency against specific kinase targets, suggesting its promise in oncology research. Additionally, the compound's fluorine-rich structure contributes to improved metabolic stability and bioavailability, addressing common challenges in drug development.

Another significant application of this compound lies in its use as a radiolabeling precursor for positron emission tomography (PET) imaging. A recent study in ACS Chemical Biology (2024) reported the successful incorporation of the iodine-125 isotope into the pyridine core, enabling the development of novel PET tracers for imaging neurodegenerative diseases. This advancement underscores the compound's versatility in both therapeutic and diagnostic applications.

Despite these promising findings, challenges remain in optimizing the synthesis and scalability of 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. Collaborative efforts between academic and industrial researchers are expected to address these limitations and further expand the compound's utility in chemical biology and drug discovery.

In conclusion, 4-(Difluoromethyl)-6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1804831-63-7) represents a promising scaffold with diverse applications in medicinal chemistry and beyond. Its unique structural features and functional groups make it a valuable tool for designing next-generation therapeutics and imaging agents. Future research should focus on refining synthetic approaches and exploring its potential in additional therapeutic areas, such as infectious diseases and inflammation.